5-Bromo-3-(4-chloro-phenyl)-pyrazin-2-ylamine

• Molecular Formula: C10H7BrClN3
• Molecular Weight: 284.54 g/mol
• IUPAC Name: 5-bromo-3-(4-chlorophenyl)pyrazin-2-amine
• InChI: InChI=1S/C10H7BrClN3/c11-8-5-14-10(13)9(15-8)6-1-3-7(12)4-2-6/h1-5H,(H2,13,14)
• InChI Key: XDZXVAMSYKJIBY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C2=NC(=CN=C2N)Br)Cl

Description

5-Bromo-3-(4-chloro-phenyl)-pyrazin-2-ylamine is a useful research compound. Its molecular formula is C10H7BrClN3 and its molecular weight is 284.54 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 2.5 g of 3,5-dibromo-pyrazin-2-ylamine in 60 ml 1,2-dimethoxy-ethane is added 1.19 g tetrakis(triphenylphosphine) palladium at room temperature and stirred for ½ hour. To the resulting orange solution is added a solution of 2.65 g sodium carbonate in 30.0 mL water and 1.56 g of p-chlorophenylboronic acid and the mixture is stirred for 18 hours at 100° C. The starting material is completely consumed as evidenced by tlc. The reaction mixture was partitioned between water and ethyl acetate; the phases are separated and the organic phase is dried over sodium sulfate evaporated and purified by chromatography on silica gel with heptane:ethyl acetate=1:1. to yield 2.37 g of the title compound as light yellow crystals, MS (ISP) 284.0, 286.0 (M+H)+.